Cas no 57693-39-7 (Phenol, 2-[(2-hydroxy-5-nitrophenyl)methyl]-6-methyl-4-nitro-)

Phenol, 2-[(2-hydroxy-5-nitrophenyl)methyl]-6-methyl-4-nitro- structure
57693-39-7 structure
Product Name:Phenol, 2-[(2-hydroxy-5-nitrophenyl)methyl]-6-methyl-4-nitro-
CAS No:57693-39-7
MF:C14H12N2O6
MW:304.254883766174
CID:344558
PubChem ID:12256669
Update Time:2025-04-19

Phenol, 2-[(2-hydroxy-5-nitrophenyl)methyl]-6-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[(2-hydroxy-5-nitrophenyl)methyl]-6-methyl-4-nitro-
    • 2-[(2-hydroxy-5-nitrophenyl)methyl]-6-methyl-4-nitrophenol
    • DTXSID80482709
    • 57693-39-7
    • Inchi: 1S/C14H12N2O6/c1-8-4-12(16(21)22)7-10(14(8)18)5-9-6-11(15(19)20)2-3-13(9)17/h2-4,6-7,17-18H,5H2,1H3
    • InChI Key: SMZGOSDMEQREHM-UHFFFAOYSA-N
    • SMILES: OC1C(C)=CC(=CC=1CC1C=C(C=CC=1O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 304.06956
  • Monoisotopic Mass: 304.06953611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • PSA: 126.74
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